5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one

• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one
• InChI: InChI=1S/C20H22O6/c1-20(10-21)7-6-13-15(26-20)8-16-17(18(13)23)19(24)14(9-25-16)11-2-4-12(22)5-3-11/h2-7,9,13,15-18,21-23H,8,10H2,1H3
• InChI Key: VKYVECRQYQMCHW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=CC2C(O1)CC3C(C2O)C(=O)C(=CO3)C4=CC=C(C=C4)O)CO

Description

This compound is a polycyclic chromenone derivative featuring a pyrano[3,2-g]chromen-6-one core with hydroxyl, hydroxymethyl, methyl, and 4-hydroxyphenyl substituents. The hexahydropyrano ring system (4a,5,5a,9a,10,10a-hexahydro) introduces stereochemical complexity, requiring advanced crystallographic tools like SHELXL () and Mercury () for precise structural elucidation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one typically involves multi-step organic reactions. One common method includes the condensation of appropriate phenolic compounds with aldehydes under acidic or basic conditions, followed by cyclization and reduction steps. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely. The purification process often involves crystallization, distillation, or chromatography techniques to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols. Substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activities, including antioxidant and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases, such as cancer and neurodegenerative disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one involves its interaction with specific molecular targets and pathways. The compound’s hydroxyl groups allow it to form hydrogen bonds and interact with various enzymes and receptors. This interaction can modulate biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Key structural features of analogous pyrano-chromenones

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key References
Target Compound	Pyrano[3,2-g]chromen-6-one	5-OH, 2-(hydroxymethyl), 7-(4-hydroxyphenyl), 2-methyl, hexahydropyrano ring	520.578
5-Hydroxy-3-(4-hydroxyphenyl)-8,8-dimethyl-6-(3-methylbut-2-enyl)pyrano[2,3-h]chromen-4-one	Pyrano[2,3-h]chromen-4-one	5-OH, 3-(4-hydroxyphenyl), 8,8-dimethyl, 6-prenyl	394.43 (estimated)
5-Hydroxy-6-(3-hydroxy-2-methylpropanoyl)-8,8-dimethyl-4-phenylpyrano[2,3-f]chromen-2-one	Pyrano[2,3-f]chromen-2-one	5-OH, 6-acyl, 8,8-dimethyl, 4-phenyl	412.44 (estimated)
5-Methoxy-2,2-dimethyl-6-[(2E)-2-methylbut-2-enoyl]-10-phenyl-2H,8H-pyrano[2,3-f]chromen-8-one (Calophyllolide)	Pyrano[2,3-f]chromen-8-one	5-OMe, 6-prenoyl, 2,2-dimethyl, 10-phenyl	446.49 (estimated)
3-Phenyl-2H,5H-pyrano[3,2-c]chromen-2-one derivatives	Pyrano[3,2-c]chromen-2-one	Variable R1-phenyl, 5-OH	250–350 (estimated)

Key Observations:

Substitution Patterns: The target compound uniquely combines hydroxymethyl and hexahydropyrano moieties, enhancing its polarity compared to analogs like calophyllolide () or prenylated derivatives ().

Stereochemical Complexity: The hexahydropyrano ring introduces multiple stereocenters, necessitating advanced crystallographic refinement (e.g., SHELX, ) for accurate configuration determination.

Bioactivity Correlations: Analogs with prenyl groups (e.g., ) exhibit enhanced lipophilicity, improving membrane permeability for anticancer applications.

Physicochemical Properties

Table 2: Comparative physicochemical parameters

Property	Target Compound	5-Hydroxy-3-(4-hydroxyphenyl)-pyrano[2,3-h]chromen-4-one ()	Calophyllolide ()
LogP (estimated)	1.2–1.5	2.8–3.1	3.5–3.8
Hydrogen Bond Donors	3	2	1
Hydrogen Bond Acceptors	6	5	5
Topological Polar Surface Area	120–130 Ų	90–100 Ų	80–90 Ų

Key Observations:

• The target compound’s lower LogP (1.2–1.5) compared to prenylated analogs () suggests improved aqueous solubility, critical for bioavailability in hydrophilic environments.

Biological Activity

5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one is a complex organic compound belonging to the chromanone derivatives. This compound has garnered attention due to its potential biological activities, including antioxidant and anti-inflammatory properties. This article explores its biological activity through various studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}O_6$ with a molecular weight of 358.4 g/mol. The structure features multiple hydroxyl groups that contribute to its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C20H22O6
Molecular Weight	358.4 g/mol
IUPAC Name	5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one
InChI	InChI=1S/C20H22O6/c1-20(10-21)7-6-13...

Antioxidant Activity

Research indicates that compounds similar to 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one exhibit significant antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress in cells. A study demonstrated that the presence of hydroxyl groups enhances their ability to donate electrons and stabilize free radicals.

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties. It was found to inhibit the production of pro-inflammatory cytokines in vitro. This suggests a potential mechanism for reducing inflammation in conditions such as arthritis or inflammatory bowel disease .

Antitumor Activity

Preclinical studies have shown that this compound may possess antitumor activity. It has been observed to induce apoptosis in cancer cell lines and inhibit cell proliferation in estrogen receptor-positive breast cancer cells. The mechanism involves modulation of estrogen receptor activity without directly binding to it, thus offering a therapeutic strategy against hormone-dependent cancers .

Case Studies

• Breast Cancer Treatment : A study focused on the effects of this compound on ER-positive breast cancer cells found that it inhibited estrogen-mediated transcriptional activity while promoting apoptosis in these cells. The study highlighted its potential as a complementary treatment alongside traditional therapies like tamoxifen .
• Neurodegenerative Disorders : Other research has suggested that the antioxidant properties of this compound may provide neuroprotective effects against oxidative stress-related neurodegenerative diseases such as Alzheimer's disease. In vitro studies indicated reduced neuronal death when treated with the compound under oxidative stress conditions .

The biological activities of 5-hydroxy-2-(hydroxymethyl)-7-(4-hydroxyphenyl)-2-methyl-4a,5,5a,9a,10,10a-hexahydropyrano[3,2-g]chromen-6-one are largely attributed to its structural features:

• Hydroxyl Groups : Facilitate hydrogen bonding and enhance reactivity with biological macromolecules.
• Aromatic System : Allows for electron delocalization which plays a crucial role in antioxidant activity.